Cas no 72744-86-6 ((3R)-1-Thia-4-azaspiro[4.4]nonane-3-carboxylic acid)

• Product Name: (3R)-1-Thia-4-azaspiro[4.4]nonane-3-carboxylic acid
• CAS No: 72744-86-6
• MF: C₈H₁₃NO₂S
• MW: 187.25932097435
• CID: 550239
• PubChem ID: 1133027
• Update Time: 2025-04-19

(3R)-1-Thia-4-azaspiro[4.4]nonane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Thia-4-azaspiro[4.4]nonane-3-carboxylicacid, (3R)-
• (3R)-1-thia-4-azaspiro[4.4]nonane-3-carboxylic acid
• (R)-1-THIA-4-AZA-SPIRO[4.4]NONANE-3-CARBOXYLIC ACID
• N,S-cyclopentane-1,1-diyl-L-cysteine
• RSC004155
• (3R)-1-thia-4-azoniaspiro[4.4]nonane-3-carboxylate
• (R)-1-Thia-4-azaspiro[4.4]nonane-3-carboxylic acid
• AKOS003681734
• 72744-86-6
• SCHEMBL6185329
• DTXSID60360652
• AG-G-86600
• (3R)-1-Thia-4-azaspiro[4.4]nonane-3-carboxylic acid

• Inchi： 1S/C8H13NO2S/c10-7(11)6-5-12-8(9-6)3-1-2-4-8/h6,9H,1-5H2,(H,10,11)/t6-/m0/s1
• InChI Key： LNFDZRROXCWEQT-LURJTMIESA-N
• SMILES： S1C[C@@H](C(=O)O)NC21CCCC2

Computed Properties

• Exact Mass: 187.06700
• Monoisotopic Mass: 187.0667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 74.6
• Surface Charge: 0

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 398.2±37.0 °C(Predicted)
• PSA: 74.63000
• LogP: 1.37510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives